Cas no 89898-51-1 (Ethyl 4-oxotetrahydrofuran-3-carboxylate)

• Product Name: Ethyl 4-oxotetrahydrofuran-3-carboxylate
• CAS No: 89898-51-1
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• MDL: MFCD16038834
• CID: 1040236
• Update Time: 2025-06-09

Ethyl 4-oxotetrahydrofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-oxotetrahydrofuran-3-carboxylate
• ethyl 4-oxooxolane-3-carboxylate
• Tetrahydro-4-oxo-3-furoic acid ethyl ester
• 3-Furancarboxylic acid, tetrahydro-4-oxo-, ethyl ester
• BNXOKRMYIMMSKY-UHFFFAOYSA-N
• 4919AC
• FCH1137027
• AB70736
• SY046087
• AX8236932
• ST24047052
• 3-Furancarboxylic acid,tetrahydro-4-oxo-,ethyl ester
• 4-Oxo-tetrahydro-furan-3-carboxylic acid ethyl ester
• 3-Furoic acid, tetrahydro-4-oxo-, ethyl ester (7CI)
• Ethyl tetrahydro-4-oxo-3-furancarboxylate (ACI)
• 4-Oxotetrahydrofuran-3-carboxylic acid ethyl ester

• MDL： MFCD16038834
• Inchi： 1S/C7H10O4/c1-2-11-7(9)5-3-10-4-6(5)8/h5H,2-4H2,1H3
• InChI Key： BNXOKRMYIMMSKY-UHFFFAOYSA-N
• SMILES： O=C(C1COCC1=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.213
• Boiling Point: 237 ºC
• Flash Point: 99 ºC

Ethyl 4-oxotetrahydrofuran-3-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones

Additional information on Ethyl 4-oxotetrahydrofuran-3-carboxylate

Ethyl 4-oxotetrahydrofuran-3-carboxylate (CAS No. 89898-51-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-oxotetrahydrofuran-3-carboxylate, a compound with the chemical formula C₇H₈O₃ and the CAS number 89898-51-1, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, also referred to as Ethyl 4-oxotetrahydrofuran-3-carboxylate, plays a crucial role in the development of various therapeutic agents due to its unique structural and chemical properties.

The molecular structure of Ethyl 4-oxotetrahydrofuran-3-carboxylate consists of a tetrahydrofuran ring substituted with a carbonyl group at the 4-position and a carboxylate ester at the 3-position. This configuration makes it an excellent building block for synthesizing more complex molecules, particularly in the realm of drug discovery and development. The presence of both polar functional groups—the carbonyl and the ester—enhances its reactivity, allowing for a wide range of chemical transformations that are essential for medicinal chemistry applications.

In recent years, Ethyl 4-oxotetrahydrofuran-3-carboxylate has been extensively studied for its potential applications in the synthesis of bioactive compounds. One of the most notable areas of research involves its use as a precursor in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The tetrahydrofuran core is a common motif in many pharmacologically active molecules, and modifications to this scaffold can lead to novel therapeutic agents with improved efficacy and reduced side effects.

Moreover, Ethyl 4-oxotetrahydrofuran-3-carboxylate has been explored in the synthesis of antiviral and anticancer agents. The ester functionality provides a site for further derivatization, enabling the attachment of various pharmacophores that can target specific disease pathways. For instance, recent studies have demonstrated its utility in creating inhibitors of viral proteases, which are critical for antiviral therapy. The ability to modify both the tetrahydrofuran ring and the ester group allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability.

The interest in Ethyl 4-oxotetrahydrofuran-3-carboxylate has also been driven by advancements in green chemistry and sustainable synthesis methods. Researchers have been investigating catalytic processes that minimize waste and energy consumption while maintaining high yields. For example, transition metal-catalyzed reactions have been employed to achieve selective functionalization of the tetrahydrofuran core, thereby reducing unwanted byproducts. These innovations align with the broader goal of developing environmentally friendly synthetic routes that are essential for large-scale pharmaceutical production.

Another area where Ethyl 4-oxotetrahydrofuran-3-carboxylate has shown promise is in the field of peptide mimetics. The compound’s ability to mimic peptide structures while offering greater chemical stability has made it valuable for designing peptidomimetic drugs. These drugs are designed to interact with biological targets in a similar manner to natural peptides but with improved pharmacokinetic profiles. The versatility of Ethyl 4-oxotetrahydrofuran-3-carboxylate in this context underscores its importance as a synthetic intermediate.

Recent clinical trials have also highlighted the potential of derivatives derived from Ethyl 4-oxotetrahydrofuran-3-carboxylate in treating neurological disorders. The structural features of this compound allow for interactions with specific neurotransmitter receptors, making it a candidate for developing new treatments for conditions such as Alzheimer’s disease and Parkinson’s disease. The ongoing research in this domain suggests that further exploration of Ethyl 4-oxotetrahydrofuran-3-carboxylate derivatives could yield significant therapeutic breakthroughs.

The synthesis of Ethyl 4-oxotetrahydrofuran-3-carboxylate itself is an area of active investigation. Traditional methods involve multi-step organic transformations that can be complex and time-consuming. However, modern synthetic strategies have focused on simplifying these processes through one-pot reactions or catalytic methods that enhance efficiency. These advancements not only improve the accessibility of Ethyl 4-oxotetrahydrofuran-3-carboxylate but also contribute to cost-effective drug manufacturing.

In conclusion, Ethyl 4-oxotetrahydrofuran-3-carboxylate (CAS No. 89898-51-1) is a pivotal intermediate in pharmaceutical synthesis with diverse applications across multiple therapeutic areas. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel bioactive compounds. As research continues to uncover new synthetic methodologies and applications, the importance of Ethyl 4-oxotetrahydrofuran-3-carboxylate is expected to grow further, solidifying its role as a cornerstone in modern drug discovery and development.